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Compound of Interest

Compound Name: N-Benzoylphosphotriamide

CAS No.: 27809-58-1

Cat. No.: B1202242

Get Quote

Executive Summary
This technical guide provides a comparative analysis of N-Benzoylphosphotriamide (N-BPT)

and Phenylphosphorodiamidate (PPD/PPDA). Both compounds are potent urease inhibitors

functioning as transition-state analogs. However, their application is differentiated by their

hydrolytic stability profiles and inhibition kinetics.

Phenylphosphorodiamidate (PPD): The historical reference standard. It exhibits high potency

but suffers from rapid hydrolytic degradation in acidic and soil environments (

hours), limiting its long-term efficacy in agriculture.

N-Benzoylphosphotriamide (N-BPT): A structurally distinct N-acyl phosphoramide. It

demonstrates superior potency in specific biological contexts (e.g., Ureaplasma urease

nM) but shares the class-wide susceptibility to acid-catalyzed hydrolysis, restricting its oral
bioavailability for therapeutic targets like H. pylori.
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Chemical Identity & Mechanism of Action[1]
Both compounds inhibit urease by mimicking the tetrahedral transition state of urea hydrolysis.

They bind to the nickel-containing active site, blocking substrate access.

Structural Comparison

Feature
N-
Benzoylphosphotriamide
(N-BPT)

Phenylphosphorodiamidat
e (PPD)

Core Structure
Phosphotriamide (

)

Phosphorodiamidate (

)

Key Substituent
N-Benzoyl group (Amide

linkage)
Phenyl group (Ester linkage)

Binding Mode
Bidentate coordination to Ni

ions

Bidentate coordination to Ni

ions

Primary Utility
Biomedical research

(Ureaplasma, Proteus)

Soil Science / Agriculture

(Historical)

Mechanism of Inhibition (Transition State Analog)
Urease catalyzes urea hydrolysis via a carbamate intermediate. Both inhibitors possess a

phosphoryl group (

) that mimics the carbonyl of urea but forms a stable, non-hydrolyzable complex with the active
site nickel ions.
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Figure 1: Mechanism of competitive inhibition where PPD and N-BPT mimic the urea transition

state, locking the enzyme in an inactive complex.

Stability Analysis & Half-Life Data
The limiting factor for both inhibitors is hydrolytic stability. The phosphorus-heteroatom bond is

susceptible to cleavage, particularly in acidic environments or biologically active soil matrices.

Phenylphosphorodiamidate (PPD) Stability
PPD is well-documented to degrade via P-O bond cleavage. Its half-life is heavily pH-

dependent.[1]

Acidic Conditions: Rapid hydrolysis. The phenyl ester bond cleaves to release phenol and

diamidophosphate.

Alkaline/Soil Conditions: Hydrolysis is accelerated by soil colloids and higher pH.

Data Summary:

Solution (

):

hours.

Soil Surface (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1202242/docs?utm_src=pdf-body-img#comparative-stability-potency-guide-n-benzoylphosphotriamide-vs-phenylphosphorodiamidate
https://www.mdpi.com/2071-1050/12/15/6018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


):

hours (Rapid loss of efficacy).[2]

Soil Mix (Neutral):

hours.

N-Benzoylphosphotriamide (N-BPT) Stability
N-BPT belongs to the class of N-acylphosphoric triamides. While highly potent, the N-acyl

group activates the P-N bond, making it chemically labile in strong acids.

Potency vs. Stability: In biological assays (e.g., human urine, pH 6.0–7.0), N-BPT remains

functional long enough to exhibit nanomolar inhibition (

nM).

Acid Instability: Similar to its analog fluorofamide, N-BPT is unstable in gastric environments

(pH < 4), degrading into benzamide and phosphoric triamide derivatives. This instability

precludes its use as an oral monotherapy for gastric ulcers caused by H. pylori without

encapsulation.

Comparison: N-BPT is generally less stable than alkyl-phosphoramides (like NBPT) in soil

but offers higher immediate potency than PPD in specific microbial assays.

Comparative Performance Table
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Parameter
Phenylphosphorodiamidat
e (PPD)

N-
Benzoylphosphotriamide
(N-BPT)

Inhibition Potency (

)
nM (varies by species)

7 nM (Ureaplasma

urealyticum)

Half-Life (Soil/Neutral) hours

Functional for assay duration (

h)

Half-Life (Acidic pH < 4) hour (Rapid Hydrolysis) hour (Rapid Hydrolysis)

Degradation Products Phenol + Diamidophosphate
Benzamide + Phosphoric

Triamide

Primary Limitation
Short half-life in soil

(volatilization risk)

Acid lability (gastric

degradation)

Experimental Protocol: Half-Life Determination
To validate the stability of these compounds in your specific media (plasma, soil extract, or

buffer), use the following High-Performance Liquid Chromatography (HPLC) protocol. This

method is self-validating via the detection of degradation products (e.g., Phenol for PPD,

Benzamide for N-BPT).

Workflow Diagram
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Preparation
Dissolve inhibitor in Buffer/Matrix

(Target Conc: 1 mM)

Incubation
Temp: 25°C or 37°C

pH: 4.0, 7.0, 9.0

Sampling
Aliquot at t=0, 1, 4, 8, 24, 48 h

 Periodic intervals

Quenching
Add Acetonitrile (1:1 v/v)

Precipitate Proteins/Stop Rxn

HPLC Analysis
Reverse Phase C18

UV Detection (210-254 nm)

Data Processing
Plot ln[Conc] vs Time

Calculate k_obs and t_1/2

Click to download full resolution via product page

Figure 2: Step-by-step workflow for determining kinetic stability (half-life) using HPLC.
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Detailed Methodology
System: HPLC with UV-Vis detector (e.g., Agilent 1200 series).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse,

mm, 5

m).

Mobile Phase:

Solvent A: Water + 0.1% Formic Acid.

Solvent B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection:

PPD: Monitor at 260 nm (Phenyl absorption).

N-BPT: Monitor at 230–254 nm (Benzoyl absorption).

Calculation:

Plot natural log of peak area (

) vs. time (

).

Slope =

(rate constant).

Half-life

.
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Implications for Research & Development
When to use Phenylphosphorodiamidate (PPD):

Soil Science: Use as a benchmark when testing new agricultural urease inhibitors. It is the

"standard" for short-term inhibition.

Mechanistic Studies: Useful for crystallographic studies of urease active sites due to its well-

characterized binding mode.

When to use N-Benzoylphosphotriamide (N-BPT):
High-Potency Assays: Ideal for in vitro screening where maximum inhibition is required at

low concentrations (

nM).

Medical Research: Specifically effective against Ureaplasma and Proteus species in urine-

based assays (neutral pH).

Avoid: Do not use in highly acidic buffers or long-term soil incubation without encapsulation,

as hydrolysis will yield false negatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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